Cas no 172673-20-0 (Fosaprepitant)

• Product Name: Fosaprepitant
• CAS No: 172673-20-0
• MF: C₂₃H₂₂F₇N₄O₆P
• MW: 614.406570911407
• CID: 65922
• PubChem ID: 135413538
• Update Time: 2025-04-18

Fosaprepitant Chemical and Physical Properties

Names and Identifiers

• Fosaprepitant
• [3-[[(2R,3S)-2-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-morpholinyl]methyl]-2,5-dihydro-5-oxo-1H-1,2,4-triazol-1-yl]phosphonic acid
• [5-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-3-oxo-1H-1,2,4-triazol-2-yl]phosphonic acid
• Fosaprepitant dimeglumine
• Fosaprepitant (See also F727305)
• 6L8OF9XRDC
• Emend? IV
• L-758,298
• L758298
• UNII-6L8OF9XRDC
• MK-0517 (Fosaprepitant)
• [3-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-5-oxo-2H-1,2,4-triazol-1-yl]phosphonic acid
• P-[3-[[(2R,3S)-2-[(1R)-1-[3,5-Bis(trifluoroMethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-Morpholinyl]Methyl]-2,5-dihydro-5-oxo-1H-1,2,4-triazol-1-yl]phosphonic Acid
• D-Glucitol, 1-deoxy-1-(MethylaMino)-, (3-(((2R,3S)-2-((1R)-1-(3,5-bis(trifluoroMethyl)phenyl)ethoxy)-3-(4-fluorophenyl)-4- Morpholinyl)Methyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazol-1-yl)phosphonate (2:1)
• L 758298
• L785,298
• NS00006479
• D10895
• (3-(((2R,3S)-2-((1R)-1-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)ETHOXY)-3-(4-FLUOROPHENYL)MORPHOLIN-4-YL)METHYL)-5-OXO-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-1-YL)PHOSPHONIC ACID
• Phosphonic acid, (3-(((2R,3S)-2-((1R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)-4-morpholinyl)methyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazol-1-yl)-
• AC-25507
• Fosaprepitant [INN]
• BCP9000702
• NCGC00390240-01
• Q5473324
• Phosphonic acid, (3-((2-(1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)-4-morpholinyl)methyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazol-1-yl)-, (2R-(2alpha(R*),3alpha))-
• 172673-20-0
• PHOSPHONIC ACID, (3-(((2R,3S)-2-((1R)-1-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)ETHOXY)-3-(4-FLUOROPHENYL)-4-MORPHOLINYL)METHYL)-4,5-DIHYDRO-5-OXO-1H-1,2,4-TRIAZOL-1-YL)-
• Emend for injection
• NSC794608
• fosaprepitantum
• CS-1760
• BARDROPHSZEBKC-OITMNORJSA-O
• Fosaprepitant [INN:BAN]
• (3-{[(2R,3S)-2-{(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy}-3-(4-fluorophenyl)morpholin-4-yl]methyl}-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)phosphonic acid
• FOSAPREPITANT [EMA EPAR]
• AKOS025149465
• [3-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-5-oxo-4H-1,2,4-triazol-1-yl]phosphonic acid
• CHEBI:64321
• AM84605
• DTXSID801021651
• fosaprepitant-dimeglumine
• FOSAPREPITANT [WHO-DD]
• Fosaprepitant free acid
• FOSAPREPITANT [MI]
• FOSAPREPITANT [VANDF]
• FOSAPREPITANT [MART.]
• NSC-794608
• Ivemend
• EN300-37158610
• HY-14407
• Fosaprepitant (INN)
• L-758298
• DB06717
• FOSAPREPITANT (MART.)
• SCHEMBL309491
• L-785,298
• GTPL7623
• CHEMBL1199324
• (3-{[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl}-5-oxo-2,5-dihydro-1H-1,2,4-triazol-1-yl)phosphonic acid
• L 785,298
• MK-0517
• BRD-K23848629-401-02-9
• BRD-K23848629-401-03-7
• BRD-K23848629-401-04-5
• DA-73530

• Inchi： 1S/C23H22F7N4O6P/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)40-20-19(13-2-4-17(24)5-3-13)33(6-7-39-20)11-18-31-21(35)34(32-18)41(36,37)38/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H,31,32,35)(H2,36,37,38)/t12-,19+,20-/m1/s1
• InChI Key： BARDROPHSZEBKC-OITMNORJSA-N
• SMILES： P(N1C(NC(CN2CCO[C@@H]([C@@H]2C2C=CC(=CC=2)F)O[C@H](C)C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)=N1)=O)(=O)(O)O

Computed Properties

• Exact Mass: 614.11700
• Monoisotopic Mass: 614.11651857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 997
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.65
• PSA: 139.72000
• LogP: 4.30420

Fosaprepitant Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.